N-(3-chloro-2-methylphenyl)-2-(5,7-dioxo-6-propyl-2-pyrrolidin-1-yl-6,7-dihydro[1,3]thiazolo[4,5-d]pyrimidin-4(5H)-yl)acetamide

• IUPAC Name: 2-[6-methyl-2-[4-(trifluoromethyl)phenyl]pyrimidin-4-yl]oxy-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C23H22F3N3O2/c1-13-9-14(2)21(15(3)10-13)28-19(30)12-31-20-11-16(4)27-22(29-20)17-5-7-18(8-6-17)23(24,25)26/h5-11H,12H2,1-4H3,(H,28,30)
• InChI Key: ZMCGOGQSLRSWLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)COC2=NC(=NC(=C2)C)C3=CC=C(C=C3)C(F)(F)F)C
• Molecular Formula: C23H22F3N3O2
• Molecular Weight: 429.4 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-(5,7-dioxo-6-propyl-2-pyrrolidin-1-yl-6,7-dihydro[1,3]thiazolo[4,5-d]pyrimidin-4(5H)-yl)acetamide is a useful research compound. Its molecular formula is C23H22F3N3O2 and its molecular weight is 429.443. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-2-methylphenyl)-2-(5,7-dioxo-6-propyl-2-pyrrolidin-1-yl-6,7-dihydro[1,3]thiazolo[4,5-d]pyrimidin-4(5H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-2-methylphenyl)-2-(5,7-dioxo-6-propyl-2-pyrrolidin-1-yl-6,7-dihydro[1,3]thiazolo[4,5-d]pyrimidin-4(5H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

The synthesis and evaluation of antimicrobial activity have been a significant area of research. For instance, Bondock et al. (2008) explored the synthesis of new heterocycles incorporating antipyrine moiety, showing antimicrobial potential. These compounds, derived from a similar synthetic pathway as the given compound, were tested and evaluated as antimicrobial agents, showcasing their utility in developing new antimicrobial strategies (Bondock, Rabie, Etman, & Fadda, 2008).

Anticancer Activity

Research into anticancer applications has also been conducted, with the synthesis of novel compounds showing potential efficacy against cancer cell lines. Al-Sanea et al. (2020) designed and tested various derivatives for anticancer activity, finding certain compounds to exhibit appreciable growth inhibition against several cancer cell lines, indicating the potential of such molecules in cancer therapy (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020).

Enzyme Inhibition

The design and synthesis of compounds for enzyme inhibition, particularly targeting specific receptors or enzymes involved in disease pathways, have been a focus area. Stec et al. (2011) investigated various 6,5-heterocycles to improve metabolic stability, aiming at reducing or eliminating metabolic deacetylation, a common issue that reduces the efficacy of many drugs. Their work provides insights into the structural modification of compounds for better therapeutic profiles (Stec, Andrews, Booker, Caenepeel, Freeman, Jiang, Liao, McCarter, Mullady, San Miguel, Subramanian, Tamayo, Wang, Yang, Zalameda, Zhang, Hughes, & Norman, 2011).